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Compound of Interest

Compound Name: 2-Myristyldistearin

Cat. No.: B1219593 Get Quote

An In-depth Technical Guide to 2-Myristyldistearin

This guide provides a comprehensive overview of the physicochemical properties of 2-
Myristyldistearin, tailored for researchers, scientists, and professionals in drug development.

Section 1: Core Properties of 2-Myristyldistearin
2-Myristyldistearin, a triacylglycerol containing myristic acid and stearic acid, is a molecule of

interest in various research and development applications.[1] This section summarizes its

fundamental chemical identifiers and properties.

Quantitative Data Summary
For clarity and ease of comparison, the core quantitative data for 2-Myristyldistearin are

presented in the table below.

Property Value

CAS Number 57396-99-3

Molecular Weight 835.37 g/mol

Molecular Formula C₅₃H₁₀₂O₆

Data sourced from MedchemExpress.com[1]
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Further sections of this technical guide would typically include detailed experimental protocols

and discussions of relevant signaling pathways. However, publicly available information on

specific, detailed experimental methodologies and established signaling pathways directly

involving 2-Myristyldistearin is limited.

To illustrate the expected format for such a guide, the following sections provide a generalized

experimental workflow and a hypothetical signaling pathway diagram, as requested.

Section 2: Generalized Experimental Workflow
The following diagram illustrates a general workflow for studying the effects of a lipid compound

like 2-Myristyldistearin in a cell-based assay.

Preparation

Treatment Analysis

Compound Preparation
(2-Myristyldistearin in vehicle)

Cell Treatment
(Incubate cells with compound)

Cell Culture
(e.g., specific cell line)

Data Collection
(e.g., microscopy, qPCR, Western blot)

Data Analysis
(Statistical evaluation) Results & Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for in vitro analysis of 2-Myristyldistearin.

Section 3: Hypothetical Signaling Pathway
This diagram represents a hypothetical signaling pathway that could be modulated by a lipid

molecule. This is a generalized representation and not based on specific experimental data for

2-Myristyldistearin.
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Caption: A hypothetical signaling cascade involving a lipid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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